Cas no 279261-92-6 ([4-(oxan-4-yloxy)phenyl]boronic acid)

• Product Name: [4-(oxan-4-yloxy)phenyl]boronic acid
• CAS No: 279261-92-6
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• MDL: MFCD19611589
• CID: 1433040
• PubChem ID: 63936451
• Update Time: 2025-05-20

[4-(oxan-4-yloxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]-
• [4-(oxan-4-yloxy)phenyl]boronic acid
• MFCD19611589
• EN300-116276
• CS-0178584
• DA-07387
• [4-[(tetrahydro-2H-pyran-4-yl)oxy]phenyl]Boronic acid
• E82162
• AKOS013251540
• 279261-92-6
• (4-((Tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronicacid
• (4-((Tetrahydro-2H-pyran-4-yl)oxy)phenyl)boronic acid
• Z1178489573
• [4-(Tetrahydropyran-4-yloxy)phenyl]boronic Acid
• BS-32210

• MDL： MFCD19611589
• Inchi： 1S/C11H15BO4/c13-12(14)9-1-3-10(4-2-9)16-11-5-7-15-8-6-11/h1-4,11,13-14H,5-8H2
• InChI Key： REFMZRSECYWYKZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 221.10995
• Monoisotopic Mass: 222.1063391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on [4-(oxan-4-yloxy)phenyl]boronic acid

Introduction to [4-(oxan-4-yloxy)phenyl]boronic acid (CAS No. 279261-92-6)

[4-(Oxan-4-yloxy)phenyl]boronic acid (CAS No. 279261-92-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(tetrahydro-2H-pyran-4-yloxy)phenylboronic acid, is characterized by its unique boronic acid functional group and a tetrahydropyran ether moiety, which together confer it with a range of valuable properties and applications.

The molecular structure of [4-(oxan-4-yloxy)phenyl]boronic acid consists of a phenyl ring substituted with a boronic acid group and a tetrahydropyran ether. The boronic acid group is known for its ability to form stable complexes with various functional groups, making it an excellent ligand in transition metal-catalyzed reactions. The tetrahydropyran ether, on the other hand, provides additional stability and solubility, which are crucial for its use in both synthetic and biological contexts.

In recent years, [4-(oxan-4-yloxy)phenyl]boronic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of complex organic molecules, particularly those with therapeutic potential. The compound's reactivity and functional versatility make it an ideal candidate for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds.

Research has shown that [4-(oxan-4-yloxy)phenyl]boronic acid can be effectively utilized to synthesize a variety of pharmaceutically relevant molecules. For instance, it has been employed in the synthesis of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further drug development.

Beyond its applications in medicinal chemistry, [4-(oxan-4-yloxy)phenyl]boronic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of novel materials with unique properties. For example, it has been used to create metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes, which have applications in gas storage, catalysis, and drug delivery systems.

The synthesis of [4-(oxan-4-yloxy)phenyl]boronic acid typically involves several steps, including the formation of the tetrahydropyran ether and the introduction of the boronic acid group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-hydroxytetrahydropyran with 4-bromophenylboronic acid under appropriate conditions to form the desired product.

The physical and chemical properties of [4-(oxan-4-yloxy)phenyl]boronic acid have been well-characterized. It is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point is around 150°C, and it exhibits good thermal stability under typical laboratory conditions. These properties make it suitable for use in a wide range of experimental protocols.

In terms of safety and handling, while [4-(oxan-4-yloxy)phenyl]boronic acid is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. It is recommended to handle it in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

The environmental impact of [4-(oxan-4-yloxy)phenyl]boronic acid has also been considered in recent studies. While there is limited data available on its environmental fate and effects, efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the use of hazardous reagents.

In conclusion, [4-(oxan-4-yloxy)phenyl]boronic acid (CAS No. 279261-92-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers working on the synthesis of complex organic molecules and the development of novel materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.